Cas no 1490404-23-3 (4-3-(methoxymethyl)phenylbutan-1-amine)

• Product Name: 4-3-(methoxymethyl)phenylbutan-1-amine
• CAS No: 1490404-23-3
• Molecular Formula: C₁₂H₁₉NO
• Molecular Weight: 193.285363435745
• CID: 6569985
• PubChem ID: 65591386

4-3-(methoxymethyl)phenylbutan-1-amine Properties

Names and Identifiers

• 4-3-(methoxymethyl)phenylbutan-1-amine
• 1490404-23-3
• 4-[3-(methoxymethyl)phenyl]butan-1-amine
• EN300-1837363
• AKOS014930024

• InChIKey： KKSGWDSBXJVOKP-UHFFFAOYSA-N
• Inchi： 1S/C12H19NO/c1-14-10-12-7-4-6-11(9-12)5-2-3-8-13/h4,6-7,9H,2-3,5,8,10,13H2,1H3
• SMILES： O(C)CC1=CC=CC(=C1)CCCCN

Computed Properties

• Exact Mass: 193.146664230g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 193.146664230g/mol
• Heavy Atom Count: 14
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines